Cas no 1184917-29-0 (5-(hydroxymethyl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 5-(hydroxymethyl)-1,2-dihydroisoquinolin-1-one
• CAS No: 1184917-29-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD12405876
• CID: 1031503
• PubChem ID: 42609190
• Update Time: 2025-04-20

5-(hydroxymethyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 5-(Hydroxymethyl)isoquinolin-1(2H)-one
• 5-(hydroxymethyl)-2H-isoquinolin-1-one
• 5-(hydroxymethyl)-1,2-dihydroisoquinolin-1-one
• A803995
• DB-295782
• 1184917-29-0
• EN300-8108348
• DTXSID70654953
• AKOS015919164

• MDL： MFCD12405876
• Inchi： 1S/C10H9NO2/c12-6-7-2-1-3-9-8(7)4-5-11-10(9)13/h1-5,12H,6H2,(H,11,13)
• InChI Key： QCIJSJSLNLQFJC-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC2C(NC=CC=21)=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives